Cas no 83454-03-9 ( )

• Product Name: &nbsp
• CAS No: 83454-03-9
• MF: C₈H₁₄N₆S₂
• MW: 258.366957187653
• CID: 988905
• PubChem ID: 3094107
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• [[4-(carbamothioylhydrazinylidene)cyclohexylidene]amino]thiourea
• NSC-101347
• DTXSID10389131
• NSC101347
• NCIOpen2_006980
• AKOS000567271
• 83454-03-9
•  

• Inchi： 1S/C8H14N6S2/c9-7(15)13-11-5-1-2-6(4-3-5)12-14-8(10)16/h1-4H2,(H3,9,13,15)(H3,10,14,16)/b11-5-,12-6+
• InChI Key： UQFJVRINEQYKLS-JTAXDKCCSA-N
• SMILES： S=C(N)N/N=C1/CC/C(/CC/1)=N\NC(N)=S

Computed Properties

• Exact Mass: 258.07213682g/mol
• Monoisotopic Mass: 258.07213682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 165Ų